molecular formula C10H13NO4 B8727052 2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid

2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid

Cat. No. B8727052
M. Wt: 211.21 g/mol
InChI Key: MJWZEESJFQZVOR-UHFFFAOYSA-N
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Description

2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(5-Cyclopropyl-2-(methoxymethyl)oxazol-4-yl)acetic acid

Molecular Formula

C10H13NO4

Molecular Weight

211.21 g/mol

IUPAC Name

2-[5-cyclopropyl-2-(methoxymethyl)-1,3-oxazol-4-yl]acetic acid

InChI

InChI=1S/C10H13NO4/c1-14-5-8-11-7(4-9(12)13)10(15-8)6-2-3-6/h6H,2-5H2,1H3,(H,12,13)

InChI Key

MJWZEESJFQZVOR-UHFFFAOYSA-N

Canonical SMILES

COCC1=NC(=C(O1)C2CC2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl [5-cyclopropyl-2-(methoxymethyl)-1,3-oxazol-4-yl]acetate (Preparation 120, 23.9 g, 0.1 mol) in 10% KOH (100 mL) was stirred at 75° C. for 18 hours. The reaction was cooled and acidified with 10% HCl to pH 3, and extracted with chloroform (3×100 mL). The organic extract was dried over Na2SO4 and concentrated in vacuo. The residue was dissolved in ether and crystallized in a refrigerator at −20° C. The precipitated crystals were separated by filtration, washed with cold ether, and vacuum-dried to give the title compound as a white crystalline substance in a form of light plates (16.9 g, 93.2%).
Quantity
23.9 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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